1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole

• IUPAC Name: (4-chloro-2-nitrophenyl)-(2-methylbenzimidazol-1-yl)methanone
• InChI: InChI=1S/C15H10ClN3O3/c1-9-17-12-4-2-3-5-13(12)18(9)15(20)11-7-6-10(16)8-14(11)19(21)22/h2-8H,1H3
• InChI Key: VSWPZVXRIJKLRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClN3O3
• Molecular Weight: 315.71 g/mol

Description

1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole is a chemical compound that belongs to the class of benzimidazole derivatives. This compound has attracted significant attention due to its potential applications in scientific research.

Scientific Research Applications

1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole has been used in various scientific research applications. It has been used as a probe to study the binding of proteins and DNA. It has also been used as a fluorescent tag for the detection of DNA and RNA. Additionally, it has been used as a photosensitizer for photodynamic therapy of cancer.

Mechanism of Action

The mechanism of action of 1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole involves the interaction of the compound with DNA and proteins. The compound can intercalate into the DNA helix and disrupt the normal structure of the DNA. It can also bind to proteins and inhibit their normal function. The compound has been shown to have a higher affinity for guanine-rich regions of DNA.
Biochemical and Physiological Effects
1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole has been shown to have various biochemical and physiological effects. It can induce DNA damage and inhibit DNA replication. It can also inhibit protein synthesis and induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole in lab experiments is its high selectivity for guanine-rich regions of DNA. This makes it useful for studying DNA-protein interactions. Additionally, its fluorescent properties make it useful for detecting DNA and RNA. However, one of the limitations of using this compound is its potential toxicity to cells and organisms.

Future Directions

There are several future directions for the use of 1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole in scientific research. One direction is the development of new derivatives with improved selectivity and lower toxicity. Another direction is the use of this compound in the development of new cancer therapies. Additionally, the compound could be used in the development of new biosensors for the detection of DNA and RNA.
Conclusion
In conclusion, 1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has shown promise in various fields of research and could lead to the development of new therapies and biosensors.

Synthesis Methods

The synthesis of 1-(4-chloro-2-nitrobenzoyl)-2-methyl-1H-benzimidazole involves the reaction of 2-methyl-1H-benzimidazole with 4-chloro-2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained in good yield after purification using column chromatography.